2-Amino-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
500219-17-0
VCID:
VC0460368
InChI:
InChI=1S/C22H22N4O3/c1-27-17-9-19(29-3)18(28-2)8-15(17)20-14-7-5-4-6-13(14)16(10-23)21(26)22(20,11-24)12-25/h6,8-9,14,20H,4-5,7,26H2,1-3H3/t14-,20-/m1/s1
SMILES:
COC1=CC(=C(C=C1C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC)OC
Molecular Formula:
C22H22N4O3
Molecular Weight:
390.4g/mol
2-Amino-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 500219-17-0
Main Products
VCID: VC0460368
Molecular Formula: C22H22N4O3
Molecular Weight: 390.4g/mol
| CAS No. | 500219-17-0 |
|---|---|
| Product Name | 2-Amino-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C22H22N4O3 |
| Molecular Weight | 390.4g/mol |
| IUPAC Name | (4S,4aS)-2-amino-4-(2,4,5-trimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C22H22N4O3/c1-27-17-9-19(29-3)18(28-2)8-15(17)20-14-7-5-4-6-13(14)16(10-23)21(26)22(20,11-24)12-25/h6,8-9,14,20H,4-5,7,26H2,1-3H3/t14-,20-/m1/s1 |
| Standard InChIKey | DRQUBIINDDFDTK-JLTOFOAXSA-N |
| Isomeric SMILES | COC1=CC(=C(C=C1[C@H]2[C@@H]3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC)OC |
| SMILES | COC1=CC(=C(C=C1C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC)OC |
| Canonical SMILES | COC1=CC(=C(C=C1C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC)OC |
| PubChem Compound | 1389389 |
| Last Modified | Nov 11 2021 |
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